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Compound of Interest
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Cat. No.: B15138044
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Citric Acid-d4-
1, a deuterated form of citric acid. The information presented is synthesized from available
Safety Data Sheets (SDS) for the non-deuterated parent compound, citric acid, and specific
data pertaining to the deuterated analogue. This document is intended to provide researchers,
scientists, and drug development professionals with a thorough understanding of the safety,
handling, and potential biological effects of this compound.

Section 1: Chemical and Physical Properties

This section summarizes the key chemical and physical properties of Citric Acid-d4-1,
providing a foundation for understanding its behavior and potential interactions.
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Property Value Reference
Chemical Name Citric acid-d4 [1]

CAS Number 147664-83-3 [1]
Molecular Formula CeHaD4O7 [1]
Molecular Weight 196.15 g/mol [1]

Purity >98% [1]

Melting Point 153 -159 °C

log Pow (n-octanol/water) -1.72 (at 20 °C)

Appearance White crystalline powder

Solubility Highly soluble in water

Section 2: Hazard Identification and GHS
Classification

Citric Acid-d4-1 is classified based on the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS). The primary hazard identified is serious eye irritation.

GHS Classification = Hazard Statement Signal Word Pictogram
Eye Irritation H319: Causes serious ]

o Warning GHSO07
(Category 2A) eye irritation

Data based on the non-deuterated parent compound, citric acid.

Section 3: Toxicological Data

Toxicological data for Citric Acid-d4-1 is largely extrapolated from studies on citric acid. The
acute toxicity is considered low.
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Endpoint Species Route Value Reference
LD50 Rat Oral 3 g/kg

LD50 Mouse Oral 5400 mg/kg

LD50 Rat Dermal >2000 mg/kg

Skin Irritation Rabbit Dermal Not an irritant

Eye Irritation Rabbit Ocular Severe irritant

Genotoxicity - -

Not genotoxic

Carcinogenicity - -

Not carcinogenic

Section 4: First Aid Measures

In the event of exposure to Citric Acid-d4-1, the following first aid measures should be taken.

Exposure Route

First Aid Measures

Inhalation

Move the exposed individual to fresh air. If
breathing is difficult, give oxygen. Seek medical

advice if discomfort or irritation persists.

Skin Contact

Wash the affected area with soap and plenty of
water. Remove contaminated clothing. Seek

medical attention if irritation persists.

Eye Contact

Immediately rinse the eye with plenty of water
for at least 15-20 minutes. Remove contact
lenses, if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth
thoroughly with water. Have the exposed
individual drink sips of water. Seek medical

attention if irritation or discomfort occurs.
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Section 5: Handling, Storage, and Disposal

Proper handling and storage procedures are essential to ensure the safety of laboratory
personnel and the integrity of the compound.

Handling:

Follow good laboratory hygiene procedures.

Use only in well-ventilated areas.

Avoid the generation of dust.

Avoid contact with eyes, skin, and clothing.

Wear appropriate personal protective equipment (PPE), including safety glasses with side
shields or goggles, gloves, and a lab coat.

Storage:

e Store in a cool, dry, and well-ventilated place.

o Keep the container tightly sealed.

o Store away from incompatible materials such as strong bases and oxidizing agents.
Disposal:

» Dispose of waste material in accordance with local, state, and federal regulations.

e Product and containers should not be disposed of with household garbage.

Section 6: Biological Effects and Signaling
Pathways

Recent research has indicated that citric acid can induce apoptosis (programmed cell death)
and cell cycle arrest in certain cell lines. This is a critical consideration for researchers in drug
development and cellular biology.
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Citric Acid-Induced Apoptosis Signaling Pathway

Citric acid has been shown to induce apoptosis through both the intrinsic (mitochondrial) and
extrinsic (death receptor) pathways. The diagram below illustrates the key steps in this

process.
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Citric acid-induced apoptosis signaling pathways.
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Section 7: Experimental Protocols

For researchers investigating the effects of Citric Acid-d4-1 on cell cycle progression, the
following is a detailed methodology for cell cycle analysis using flow cytometry.

Experimental Workflow for Cell Cycle Analysis

This workflow outlines the key steps from cell treatment to data analysis.
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Treat cells with Citric Acid-d4-1

Harvest cells (trypsinization or scraping)

Wash cells with cold PBS

Fix cells in cold 70% ethanol

Wash cells to remove ethanol

Stain cells with Propidium lodide (PI) and RNase A

Analyze by flow cytometry

Determine percentage of cells in GO/G1, S, and G2/M phases
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b15138044?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC11115039/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11115039/
https://www.benchchem.com/product/b15138044/docs#in-depth-technical-guide-citric-acid-d4-1-safety-data
https://www.benchchem.com/product/b15138044/docs#in-depth-technical-guide-citric-acid-d4-1-safety-data
https://www.benchchem.com/product/b15138044/docs#in-depth-technical-guide-citric-acid-d4-1-safety-data
https://www.benchchem.com/product/b15138044/docs#in-depth-technical-guide-citric-acid-d4-1-safety-data
https://www.benchchem.com/product/b15138044?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138044?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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